Cas no 2972-85-2 (Propanedinitrile,2-[1-(4-methoxyphenyl)ethylidene]-)

Propanedinitrile,2-[1-(4-methoxyphenyl)ethylidene]- structure
2972-85-2 structure
Product Name:Propanedinitrile,2-[1-(4-methoxyphenyl)ethylidene]-
CAS No:2972-85-2
MF:C12H10N2O
MW:198.22060251236
CID:269823
PubChem ID:263701
Update Time:2025-04-19

Propanedinitrile,2-[1-(4-methoxyphenyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-[1-(4-methoxyphenyl)ethylidene]-
    • 2-[1-(4-methoxyphenyl)ethylidene]propanedinitrile
    • 1-(4-methoxyphenyl)ethylidenemalononitrile
    • 1-phenylethylidenemalononitrile
    • 2-(1-(4-Methoxyphenyl)ethylidene)malononitrile
    • 2-[1-(4-methoxyphenyl)ethylidene]malononitrile
    • 2-[1-(4-methoxyphenyl)ethylidene]-malononitrile
    • 2-Cyan-3-(4-methoxyphenyl)-but-2-ennitril
    • AC1L6A9O
    • AC1Q4PX9
    • AR-1C5952
    • CTK4G3734
    • NCIOpen2_001646
    • NSC638143
    • NSC98362
    • NSC-98362
    • AKOS004122977
    • SCHEMBL15629599
    • DTXSID70294838
    • NSC-638143
    • 2972-85-2
    • Inchi: 1S/C12H10N2O/c1-9(11(7-13)8-14)10-3-5-12(15-2)6-4-10/h3-6H,1-2H3
    • InChI Key: FHABJCOKDOJSHP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/C(=C(\C#N)/C#N)/C

Computed Properties

  • Exact Mass: 198.0794
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • PSA: 56.81
  • LogP: 2.51586

Propanedinitrile,2-[1-(4-methoxyphenyl)ethylidene]- Related Literature

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